Cas no 379255-17-1 (2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide)

• Product Name: 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide
• CAS No: 379255-17-1
• MF: C₉H₆Cl₂F₃NO
• MW: 272.051250934601
• MDL: MFCD03147337
• CID: 5263914
• Update Time: 2026-03-09

2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-chloro-6-(trifluoromethyl)phenyl]acetamide
• 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide

• MDL： MFCD03147337
• Inchi： 1S/C9H6Cl2F3NO/c10-4-7(16)15-8-5(9(12,13)14)2-1-3-6(8)11/h1-3H,4H2,(H,15,16)
• InChI Key： AZAAXQFRCZBSER-UHFFFAOYSA-N
• SMILES： C(NC1=C(C(F)(F)F)C=CC=C1Cl)(=O)CCl

Additional information on 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide

2-Chloro-N-2-Chloro-6-(Trifluoromethyl)phenylacetamide (CAS No. 379255-17-1): An Overview

2-Chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide (CAS No. 379255-17-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique chemical structure and potential applications. This compound is characterized by its chlorinated and trifluoromethyl functionalities, which contribute to its distinct properties and reactivity. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The molecular formula of 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide is C₁₀H₆Cl₂F₃N, and its molecular weight is approximately 281.01 g/mol. The presence of the chlorine atoms and the trifluoromethyl group imparts significant stability and reactivity to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The synthesis of 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide typically involves multi-step processes that require precise control over reaction conditions. One common approach is the reaction of 2-chloro-6-(trifluoromethyl)aniline with chloroacetyl chloride in the presence of a suitable base, such as triethylamine. This method yields high purity products with good yields, making it a preferred choice in both academic and industrial settings.

In recent years, significant research has been conducted to explore the biological activities of 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide. Studies have shown that this compound exhibits potent antimicrobial and antiviral properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide demonstrated strong inhibitory effects against several strains of bacteria and viruses, including multidrug-resistant pathogens.

Beyond its antimicrobial properties, 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide has also been investigated for its potential as a pesticide. Research conducted by a team at the University of California, Davis, found that this compound effectively controls various agricultural pests without causing significant harm to non-target organisms. This makes it an attractive option for sustainable pest management practices in agriculture.

The environmental impact of 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide has also been a subject of interest. Studies have shown that while the compound is stable under normal conditions, it can be biodegraded by certain microorganisms under specific environmental conditions. This biodegradability is an important factor to consider when evaluating its long-term environmental impact.

In conclusion, 2-chloro-N-2-chloro-6-(trifluoromethyl)phenylacetamide (CAS No. 379255-17-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, agriculture, and other fields. Its unique chemical structure and properties make it an intriguing subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial applications.